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Compound of Interest

Compound Name: 5-(Benzyloxy)-3-iodo-1H-indole

CAS No.: 70347-92-1

Cat. No.: B1512273

Get Quote

Part 1: Executive Directive
The Challenge: In drug discovery, halogenated indoles are privileged scaffolds for kinase

inhibitors and serotonin receptor modulators. However, 3-iodo-5-benzyloxyindole presents a

notorious "spectral trap" for the uninitiated. Standard chemical shift prediction algorithms

frequently misassign the C3 carbon, failing to account for the relativistic Heavy Atom Effect

(HALA) induced by iodine.

The Objective: This guide objectively compares two assignment methodologies:

Method A (Standard 1D + Prediction): The conventional approach, often leading to structural

misassignment.

Method B (Integrated 2D Correlation): The recommended, self-validating protocol using

HSQC/HMBC to definitively assign the C3-Iodo and C5-Benzyloxy moieties.

Part 2: Technical Deep Dive & Comparative Analysis
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The Heavy Atom Effect (HALA)
The critical differentiator in this assignment is the iodine atom at position 3. Unlike lighter

halogens (F, Cl) which deshield adjacent carbons (downfield shift), iodine exerts a massive

shielding effect (upfield shift) on the ipso-carbon.

Mechanism: Spin-orbit coupling of the iodine valence electrons propagates to the attached

carbon, shielding the nucleus.

Magnitude: In heteroaromatics, this can result in an upfield shift of 30–50 ppm relative to the

non-iodinated precursor.

Comparative Performance Data
The following table contrasts the chemical shifts of the precursor (5-benzyloxyindole) against

the product (3-iodo-5-benzyloxyindole), highlighting the failure points of standard prediction

software.
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Carbon
Position

5-
Benzyloxyindo
le (Precursor)

(ppm)

3-Iodo-5-

Benzyloxyindol

e (Product)

(ppm)

Shift (

)

Assignment

Note

C2 (CH) ~125.5 ~131.8 +6.3

Deshielded (loss

of C3 electron

density).

C3 (C-I) ~102.0 ~57.5 -44.5

CRITICAL:

Massive upfield

shift due to

Heavy Atom

Effect.

C3a (Cq) ~128.5 ~129.0 +0.5
Quaternary

bridgehead.

C4 (CH) ~103.5 ~104.0 +0.5
Shielded ortho to

Oxygen.

C5 (C-O) ~153.0 ~153.5 +0.5

Diagnostic

deshielded

aromatic C-O.

C6 (CH) ~112.5 ~113.0 +0.5
Shielded ortho to

Oxygen.

C7 (CH) ~112.0 ~112.5 +0.5 -

C7a (Cq) ~131.5 ~132.0 +0.5
Quaternary

bridgehead.

OCH2 ~70.0 ~70.0 0.0

Benzylic

methylene

(distinct

aliphatic).

Ph (Aromatic) 127.0 - 137.0 127.0 - 137.0 0.0
Standard

multiplet pattern.
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Analyst Insight: Automated software often predicts the C3-I peak around 90-100 ppm. In reality,

it resonates at ~57.5 ppm, a region typically associated with aliphatic methoxy or methylene

groups. Without 2D data, this peak is frequently mistaken for a solvent impurity or an aliphatic

side chain.

Part 3: Experimental Protocol (Self-Validating
System)
To ensure high-integrity data (E-E-A-T), follow this specific workflow. This protocol is designed

to resolve the ambiguity between C3-I and the O-CH2 signals.

Sample Preparation
Solvent: Dissolve 15 mg of 3-iodo-5-benzyloxyindole in 0.6 mL DMSO-d6.

Why DMSO? It prevents aggregation common in indoles and separates the water peak

from the critical benzylic region.

Tube: Use a high-precision 5mm NMR tube to minimize shimming errors.

Acquisition Parameters (600 MHz equiv.)
1H NMR: 16 scans, 30° pulse.

13C {1H} NMR: 1024 scans, 2s relaxation delay (D1). Note: Quaternary carbons (C3, C5,

C3a, C7a) have long T1 times. Ensure sufficient D1.

HSQC (Multiplicity-Edited): Distinguishes CH/CH3 (up) from CH2 (down).

Role: Confirms the signal at ~70 ppm is a CH2 (Benzyl) and the signal at ~57.5 ppm is

Quaternary (C3).

HMBC (Long-range): Optimized for 8 Hz coupling.
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Role: Connects the Indole NH proton to C3, C3a, and C7a.

Part 4: Visualization of Logic Flow
Structural Assignment Workflow
This diagram illustrates the logical pathway to distinguish the "Trap" (C3-I) from the "Control"

(O-CH2).
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Caption: Figure 1. Logic flow for distinguishing the aliphatic O-CH2 signal from the upfield-

shifted aromatic C3-I signal.

HMBC Connectivity Map
The following diagram details the specific long-range correlations required to validate the C3

and C5 positions.
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Caption: Figure 2. Critical HMBC correlations. Note the NH -> C3 and Benzyl-H -> C5

pathways which anchor the assignment.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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